Cas no 885276-79-9 (Imidazo[1,2-a]pyridine-3-carboxylicacid, 6-bromo-2-phenyl-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-3-carboxylicacid, 6-bromo-2-phenyl-, ethyl ester
• CAS No: 885276-79-9
• MF: C₁₆H₁₃BrN₂O₂
• MW: 345.190623044968
• CID: 711382
• PubChem ID: 51358528
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine-3-carboxylicacid, 6-bromo-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxylicacid, 6-bromo-2-phenyl-, ethyl ester
• 6-Bromo-2-phenyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• ethyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• S14-2123
• 6-Bromo-2-phenyl-imidazo[12-a]pyridine-3-carboxylic acid ethyl ester
• A861960
• ETHYL6-BROMO-2-PHENYLIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLATE
• 885276-79-9
• DTXSID80680001
• 6-Bromo-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• C16H13BrN2O2
• AB28858
• FT-0720009

• Inchi： 1S/C16H13BrN2O2/c1-2-21-16(20)15-14(11-6-4-3-5-7-11)18-13-9-8-12(17)10-19(13)15/h3-10H,2H2,1H3
• InChI Key： PSOFVAJKGYUOQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC=CC=3)=C(C(=O)OCC)N2C=1

Computed Properties

• Exact Mass: 344.01600
• Monoisotopic Mass: 344.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7

Experimental Properties

• Density: 1.46
• Refractive Index: 1.643
• PSA: 43.60000
• LogP: 3.94050